Cas no 689250-98-4 (2-Propenoic acid, 3-(1-methyl-5-phenyl-1H-pyrazol-4-yl)-, (2E)-)

• Product Name: 2-Propenoic acid, 3-(1-methyl-5-phenyl-1H-pyrazol-4-yl)-, (2E)-
• CAS No: 689250-98-4
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 1732470
• Update Time: 2024-11-27

2-Propenoic acid, 3-(1-methyl-5-phenyl-1H-pyrazol-4-yl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(1-methyl-5-phenyl-1H-pyrazol-4-yl)-, (2E)-

• Inchi： 1S/C13H12N2O2/c1-15-13(10-5-3-2-4-6-10)11(9-14-15)7-8-12(16)17/h2-9H,1H3,(H,16,17)/b8-7+
• InChI Key： JMTQNIHXDPBAQY-BQYQJAHWSA-N
• SMILES： C(O)(=O)/C=C/C1=C(C2=CC=CC=C2)N(C)N=C1

Computed Properties

• Exact Mass: 228.08996

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 442.7±33.0 °C(Predicted)
• PSA: 55.12
• pka: 4.05±0.10(Predicted)